6-[[5-[(2-chlorophenyl)methylsulfanyl]-4-(3-methylphenyl)-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is based on its molecular formula C21H18ClN5O2S. It includes a 1,2,4-triazole ring and a pyrimidine ring, both of which are common structures in medicinal chemistry.Scientific Research Applications
Heterocyclic Chemistry and Drug Synthesis
- Compounds related to the given chemical structure have been extensively synthesized and explored for their potential in drug development. For example, research has demonstrated the synthesis of novel pyrano[2,3-d]pyrimidines, triazolo[1,5-c]pyrimidines, and pyrimido[1,6-b]-[1,2,4]triazine derivatives, which have shown antimicrobial activity (A. El-Agrody et al., 2001). These findings suggest the potential of such compounds in the development of new antimicrobial agents.
Supramolecular Chemistry
- In the realm of supramolecular chemistry, derivatives of dihydropyrimidine-2,4-(1H,3H)-dione have been synthesized and investigated for their ability to form hydrogen-bonded supramolecular assemblies. These compounds, including their interactions with crown ethers, demonstrate the importance of such heterocycles in constructing complex molecular architectures (M. Fonari et al., 2004).
Chemical Synthesis and Reactions
- The synthesis and reactions of various pyrimidine-dione derivatives highlight their versatility in organic synthesis. For instance, the synthesis of 6-methylsulfanyl-2,4-dithioxo-tetrahydropyrimidin-5-carbonitrile and its subsequent reactions with alkylants to form new heterocyclic compounds showcase the chemical reactivity and potential applications of these compounds in synthesizing novel heterocycles (D. Briel et al., 2002).
Spectroscopic and Molecular Docking Studies
- Detailed spectroscopic investigation, including FT-IR and FT-Raman, along with molecular docking studies of compounds structurally related to the query molecule, has been conducted to explore their potential as chemotherapeutic agents. These studies provide insights into the molecular properties and interactions of such compounds with biological targets, emphasizing their potential in drug discovery (N. Z. Alzoman et al., 2015).
Safety and Hazards
properties
IUPAC Name |
6-[[5-[(2-chlorophenyl)methylsulfanyl]-4-(3-methylphenyl)-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18ClN5O2S/c1-13-5-4-7-16(9-13)27-18(10-15-11-19(28)24-20(29)23-15)25-26-21(27)30-12-14-6-2-3-8-17(14)22/h2-9,11H,10,12H2,1H3,(H2,23,24,28,29) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHZGJCKMUHYXEP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2C(=NN=C2SCC3=CC=CC=C3Cl)CC4=CC(=O)NC(=O)N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18ClN5O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.